2-(3,5-dioxothiomorpholin-4-yl)-N-(2,4,6-trimethylphenyl)acetamide

• IUPAC Name: 2-(3,5-dioxothiomorpholin-4-yl)-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C15H18N2O3S/c1-9-4-10(2)15(11(3)5-9)16-12(18)6-17-13(19)7-21-8-14(17)20/h4-5H,6-8H2,1-3H3,(H,16,18)
• InChI Key: DEISAFAMXMJKDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CN2C(=O)CSCC2=O)C
• Molecular Formula: C15H18N2O3S
• Molecular Weight: 306.4 g/mol

Description

2-(3,5-dioxothiomorpholin-4-yl)-N-(2,4,6-trimethylphenyl)acetamide, also known as DTMA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Metabolism and Pharmacokinetics

Acetaminophen Metabolism and Pharmacokinetics

Studies on acetaminophen have detailed its metabolic pathways, emphasizing the body's processing of the drug and its conjugated metabolites. High-resolution liquid chromatography has enabled the identification of several metabolites in the urine, demonstrating the compound's extensive biotransformation. These insights are crucial for understanding drug safety and therapeutic efficacy (J. Mrochek et al., 1974; A. David et al., 2020).

Effects on Human Health

Impact on Blood Pressure and Endothelial Function

Research indicates acetaminophen's potential effects on cardiovascular health, such as increasing blood pressure in patients with coronary artery disease. These findings suggest the need for careful consideration of acetaminophen use in populations at risk for cardiovascular issues (I. Sudano et al., 2010).

Safety and Efficacy in Pain Management

Analgesic Efficacy and Safety

Clinical trials have evaluated the analgesic efficacy of acetaminophen, comparing it to other analgesics and investigating its safety profile in various patient populations. These studies contribute to a nuanced understanding of where acetaminophen stands in the hierarchy of pain management options, highlighting its benefits and limitations (R. Sinatra et al., 2005).

Interaction with Continuous Glucose Monitoring Systems

Resistance to Interference in Glucose Monitoring

Acetaminophen's potential to interfere with continuous glucose monitoring (CGM) systems has been a concern, but newer systems have been designed to resist such interference, improving the reliability of glucose readings for patients who use acetaminophen (P. Calhoun et al., 2018).